Silver sulfate

• CAS No.: 10294-26-5
• Molecular Formula: AgH2O4S
• Molecular Weight: 205.95 g/mol
• IUPAC Name: silver;sulfuric acid
• InChI: InChI=1S/Ag.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)
• InChI Key: XDNDXYZWMMAEPS-UHFFFAOYSA-N
• SMILES: [O-]S(=O)(=O)[O-].[Ag+].[Ag+]
• Canonical SMILES: OS(=O)(=O)O.[Ag]
• density: 5.45 at 68 °F (USCG, 1999)
• physical_description: Silver sulfate is an odorless white to gray solid. Sinks and mixes with water. (USCG, 1999)
• Pictograms: Corrosive; Environmental Hazard
• Related CAS: 19287-89-9

Description

Silver sulfate is an inorganic compound with the chemical formula Ag₂SO₄. It is a white or slightly grayish crystalline solid at room temperature. This compound is odorless and photosensitive, meaning it can change when exposed to light. This compound is soluble in water, but its solubility decreases as the temperature decreases. It is also soluble in solutions of alkali chlorides, such as sodium, potassium, and ammonium chloride, where it forms soluble complex ions. The compound has a high melting point of 652.85°C and decomposes upon heating, producing silver, silver oxide, and sulfur trioxide .

Mechanism of Action

Mode of Action

• The resulting damage to cell membranes leads to proton leaks, ultimately causing cell death .

Biochemical Pathways

• Studies using radioactive micronized silver sulfadiazine have shown that silver sulfate acts specifically on the cell membrane and cell wall, distinguishing it from silver nitrate and sodium sulfadiazine .

Biochemical Analysis

Biochemical Properties

Silver Sulfate has been found to influence in vitro morphogenesis in many tissue culture experiments . The exact mechanism of this promotion is unclear, but it is believed to interfere with ethylene perception due to its water solubility .

Cellular Effects

This compound has been shown to have significant effects on various types of cells. For instance, it has been found to promote transdifferentiation through influence on physiological biochemical changes essential for the developmental processes in Gladiolus hybridus .

Molecular Mechanism

It is believed to interact with certain biomolecules and enzymes, potentially influencing gene expression and enzyme activity .

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings. For example, it has been found to promote morphogenesis at higher levels through influence on physiological biochemical changes essential for the morphogenic parameters studied .

Preparation Methods

Silver sulfate can be synthesized through a precipitation reaction by combining silver nitrate (AgNO₃) and a sulfate salt like sodium sulfate (Na₂SO₄) in an aqueous solution. The reaction is as follows: [ 2AgNO₃ + Na₂SO₄ \rightarrow Ag₂SO₄ + 2NaNO₃ ] The resulting this compound precipitates out of the solution and can be purified by recrystallization from concentrated sulfuric acid, which expels traces of nitrate .

In industrial production, this compound is often prepared by treating an aqueous solution of silver nitrate with sulfuric acid: [ 2AgNO₃ + H₂SO₄ \rightarrow Ag₂SO₄ + 2HNO₃ ] This method is efficient and yields high-purity this compound .

Chemical Reactions Analysis

Silver sulfate undergoes various chemical reactions, including:

Oxidation and Reduction: this compound can be reduced to metallic silver by reducing agents such as hydrogen gas or carbon monoxide. Conversely, it can be oxidized to form silver oxide and sulfur trioxide upon heating.

Substitution Reactions: this compound can react with halide ions to form silver halides and sulfate ions. For example[ Ag₂SO₄ + 2Cl⁻ \rightarrow 2AgCl + SO₄^{2-} ]

Complex Formation: This compound forms soluble complex ions with alkali chlorides, such as sodium chloride, potassium chloride, and ammonium chloride.

Scientific Research Applications

Silver sulfate has a variety of applications in scientific research and industry:

Analytical Chemistry: It is used in polarography, a technique for measuring the current that flows in a solution as a function of an applied voltage.

Plating Processes: this compound provides a source of silver ions for processes such as silver plating and the manufacture of silver-containing chemicals.

Medicine: Although less common now, silver compounds, including this compound, have been used as antimicrobial agents due to their ability to disrupt bacterial cell walls and membranes.

Comparison with Similar Compounds

Silver sulfate can be compared with other silver compounds such as silver nitrate (AgNO₃), silver chloride (AgCl), and silver oxide (Ag₂O).

Silver Nitrate (AgNO₃): Unlike this compound, silver nitrate is highly soluble in water and is commonly used in photography, medicine, and as a precursor to other silver compounds.

Silver Chloride (AgCl): Silver chloride is known for its low solubility in water and is used in photographic paper and as an antimicrobial agent.

Silver Oxide (Ag₂O): Silver oxide is used in batteries and as a catalyst in various chemical reactions.

This compound is unique due to its specific solubility properties and its ability to form complex ions with alkali chlorides, making it valuable in certain industrial and analytical applications .